Cas no 1251552-62-1 (6-methoxy-N-(3-methoxyphenyl)methyl-1-(4-methylphenyl)-4-oxo-1,4-dihydropyridazine-3-carboxamide)

6-Methoxy-N-(3-methoxyphenyl)methyl-1-(4-methylphenyl)-4-oxo-1,4-dihydropyridazine-3-carboxamide is a specialized dihydropyridazine derivative with potential applications in medicinal chemistry and pharmaceutical research. Its structure features a methoxy-substituted phenyl ring and a methylphenyl group, contributing to its unique physicochemical properties. The compound's carboxamide moiety enhances its binding affinity, making it a candidate for targeted biological activity studies. Its stability under standard laboratory conditions and well-defined synthetic pathway facilitate reproducible research outcomes. This molecule may serve as a valuable intermediate or scaffold for developing novel therapeutic agents, particularly in areas requiring selective modulation of biological pathways. Further investigation into its pharmacological profile is warranted to elucidate its full potential.
6-methoxy-N-(3-methoxyphenyl)methyl-1-(4-methylphenyl)-4-oxo-1,4-dihydropyridazine-3-carboxamide structure
1251552-62-1 structure
Product Name:6-methoxy-N-(3-methoxyphenyl)methyl-1-(4-methylphenyl)-4-oxo-1,4-dihydropyridazine-3-carboxamide
CAS No:1251552-62-1
MF:C21H21N3O4
MW:379.409145116806
CID:6265863
PubChem ID:49665855
Update Time:2025-06-30

6-methoxy-N-(3-methoxyphenyl)methyl-1-(4-methylphenyl)-4-oxo-1,4-dihydropyridazine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

    • 6-methoxy-N-(3-methoxyphenyl)methyl-1-(4-methylphenyl)-4-oxo-1,4-dihydropyridazine-3-carboxamide
    • AKOS021933846
    • 6-methoxy-N-[(3-methoxyphenyl)methyl]-1-(4-methylphenyl)-4-oxopyridazine-3-carboxamide
    • 6-methoxy-N-(3-methoxybenzyl)-1-(4-methylphenyl)-4-oxo-1,4-dihydropyridazine-3-carboxamide
    • F3406-8235
    • 1251552-62-1
    • 6-methoxy-N-(3-methoxybenzyl)-4-oxo-1-(p-tolyl)-1,4-dihydropyridazine-3-carboxamide
    • 6-methoxy-N-[(3-methoxyphenyl)methyl]-1-(4-methylphenyl)-4-oxo-1,4-dihydropyridazine-3-carboxamide
    • VU0624898-1
    • Inchi: 1S/C21H21N3O4/c1-14-7-9-16(10-8-14)24-19(28-3)12-18(25)20(23-24)21(26)22-13-15-5-4-6-17(11-15)27-2/h4-12H,13H2,1-3H3,(H,22,26)
    • InChI Key: IKFQIPMMPSRXIM-UHFFFAOYSA-N
    • SMILES: O(C)C1=CC(C(C(NCC2C=CC=C(C=2)OC)=O)=NN1C1C=CC(C)=CC=1)=O

Computed Properties

  • Exact Mass: 379.153
  • Monoisotopic Mass: 379.153
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 28
  • Rotatable Bond Count: 6
  • Complexity: 638
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 80.2A^2
  • XLogP3: 3.8

6-methoxy-N-(3-methoxyphenyl)methyl-1-(4-methylphenyl)-4-oxo-1,4-dihydropyridazine-3-carboxamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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F3406-8235-2μmol
6-methoxy-N-[(3-methoxyphenyl)methyl]-1-(4-methylphenyl)-4-oxo-1,4-dihydropyridazine-3-carboxamide
1251552-62-1
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1251552-62-1
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6-methoxy-N-(3-methoxyphenyl)methyl-1-(4-methylphenyl)-4-oxo-1,4-dihydropyridazine-3-carboxamide Related Literature

Additional information on 6-methoxy-N-(3-methoxyphenyl)methyl-1-(4-methylphenyl)-4-oxo-1,4-dihydropyridazine-3-carboxamide

Comprehensive Overview of 6-methoxy-N-(3-methoxyphenyl)methyl-1-(4-methylphenyl)-4-oxo-1,4-dihydropyridazine-3-carboxamide (CAS No. 1251552-62-1)

The compound 6-methoxy-N-(3-methoxyphenyl)methyl-1-(4-methylphenyl)-4-oxo-1,4-dihydropyridazine-3-carboxamide (CAS No. 1251552-62-1) is a specialized organic molecule with significant potential in pharmaceutical and agrochemical research. Its unique structure, featuring a dihydropyridazine core and multiple methoxy substitutions, makes it a subject of interest for scientists exploring novel bioactive compounds. This article delves into its properties, applications, and relevance in contemporary research, addressing common queries and industry trends.

One of the most frequently searched questions about this compound revolves around its synthetic pathways and mechanism of action. Researchers are particularly intrigued by its 4-oxo-1,4-dihydropyridazine scaffold, which is known for its versatility in drug design. The presence of methoxy groups at strategic positions enhances its solubility and bioavailability, making it a candidate for further development in targeted therapies. Recent studies have highlighted its potential in modulating specific enzymatic pathways, though detailed clinical data remain limited.

In the context of green chemistry and sustainable synthesis, CAS No. 1251552-62-1 has garnered attention due to its compatibility with eco-friendly reaction conditions. Laboratories are increasingly adopting solvent-free or low-toxicity protocols to synthesize such compounds, aligning with global demands for environmentally responsible research practices. This aligns with the growing trend of AI-driven molecular design, where computational tools predict optimal synthetic routes for complex molecules like this one.

Another hot topic is the compound’s potential role in precision medicine. Its structural features suggest it could interact with specific protein targets, such as kinases or receptors implicated in chronic diseases. While no commercial products currently feature this molecule, its analogs are being explored for their anti-inflammatory and antiproliferative properties. Users searching for “dihydropyridazine derivatives” or “methoxy-substituted carboxamides” often encounter this compound in patent literature or preclinical studies.

From an analytical perspective, 6-methoxy-N-(3-methoxyphenyl)methyl-1-(4-methylphenyl)-4-oxo-1,4-dihydropyridazine-3-carboxamide presents challenges and opportunities in chromatographic separation and mass spectrometry. Its moderate polarity and aromaticity require optimized HPLC or UPLC methods for accurate quantification, a common pain point for analytical chemists. Recent advancements in high-resolution MS have improved its detection in complex matrices, supporting pharmacokinetic studies.

In summary, CAS No. 1251552-62-1 represents a compelling case study in modern chemical research, bridging gaps between synthetic innovation, therapeutic potential, and analytical rigor. Its relevance to trending themes like sustainable chemistry, AI-assisted drug discovery, and targeted therapy development ensures its continued prominence in scientific discourse. Future research may unlock its full potential, addressing current gaps in efficacy and safety profiling.

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